Cas no 2703764-97-8 (2-(2,6-dioxopiperidin-3-yl)-5-{methyl3-(methylamino)propylamino}-2,3-dihydro-1H-isoindole-1,3-dione)

2-(2,6-Dioxopiperidin-3-yl)-5-{methyl 3-(methylamino)propylamino}-2,3-dihydro-1H-isoindole-1,3-dione is a synthetic small molecule featuring a phthalimide scaffold linked to a dioxopiperidine moiety, with a methylamino-propylamino side chain. This compound exhibits potential as a targeted therapeutic agent due to its structural similarity to immunomodulatory imide drugs (IMiDs). The presence of the dioxopiperidine ring enhances its binding affinity to cereblon (CRBN), a key component of the E3 ubiquitin ligase complex, enabling selective protein degradation. The methylamino-propylamino substituent may improve solubility and cellular permeability, optimizing pharmacokinetic properties. Its dual functional groups suggest utility in proteolysis-targeting chimeras (PROTACs) or as a standalone modulator of protein-protein interactions, particularly in oncology and inflammatory diseases. The compound's well-defined structure allows for precise mechanistic studies and derivatization.

2-(2,6-dioxopiperidin-3-yl)-5-{methyl3-(methylamino)propylamino}-2,3-dihydro-1H-isoindole-1,3-dione structure

2703764-97-8 structure

Product Name:2-(2,6-dioxopiperidin-3-yl)-5-{methyl3-(methylamino)propylamino}-2,3-dihydro-1H-isoindole-1,3-dione

CAS No:2703764-97-8

MF:C₁₈H₂₂N₄O₄

MW:358.391684055328

MDL:MFCD34570994

CID:5615548

PubChem ID:165943905

Update Time:2025-07-02

2-(2,6-dioxopiperidin-3-yl)-5-{methyl3-(methylamino)propylamino}-2,3-dihydro-1H-isoindole-1,3-dione Chemical and Physical Properties

Names and Identifiers

- 2703764-97-8
- EN300-33367763
- 2-(2,6-dioxopiperidin-3-yl)-5-{methyl[3-(methylamino)propyl]amino}-2,3-dihydro-1H-isoindole-1,3-dione
- 2-(2,6-dioxopiperidin-3-yl)-5-{methyl3-(methylamino)propylamino}-2,3-dihydro-1H-isoindole-1,3-dione
- MDL： MFCD34570994
- Inchi： 1S/C18H22N4O4/c1-19-8-3-9-21(2)11-4-5-12-13(10-11)18(26)22(17(12)25)14-6-7-15(23)20-16(14)24/h4-5,10,14,19H,3,6-9H2,1-2H3,(H,20,23,24)
- InChI Key： MENJCQSGKFREJB-UHFFFAOYSA-N
- SMILES： O=C1C2C=C(C=CC=2C(N1C1C(NC(CC1)=O)=O)=O)N(C)CCCNC

Computed Properties

Exact Mass: 358.16410520g/mol
Monoisotopic Mass: 358.16410520g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 26
Rotatable Bond Count: 6
Complexity: 608
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.4
Topological Polar Surface Area: 98.8Å²

2-(2,6-dioxopiperidin-3-yl)-5-{methyl3-(methylamino)propylamino}-2,3-dihydro-1H-isoindole-1,3-dione Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-33367763-1g	2-(2,6-dioxopiperidin-3-yl)-5-{methyl[3-(methylamino)propyl]amino}-2,3-dihydro-1H-isoindole-1,3-dione	2703764-97-8		1g	$0.0	2023-09-04
Enamine	EN300-33367763-1.0g	2-(2,6-dioxopiperidin-3-yl)-5-{methyl[3-(methylamino)propyl]amino}-2,3-dihydro-1H-isoindole-1,3-dione	2703764-97-8	95.0%	1.0g	$0.0	2025-03-18

2-(2,6-dioxopiperidin-3-yl)-5-{methyl3-(methylamino)propylamino}-2,3-dihydro-1H-isoindole-1,3-dione Related Literature

1. An asymmetric supercapacitor based on controllable WO3 nanorod bundle and alfalfa-derived porous carbon†

Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
2. Alt-proteins: A promising future
3. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
4. An approach towards the synthesis of novel fused nitrogen tricyclic heterocyclic scaffolds via GBB reaction†

Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
5. An investigation on the second-order nonlinear optical response of cationic bipyridine or phenanthroline iridium(iii) complexes bearing cyclometallated 2-phenylpyridines with a triphenylamine substituent†

David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300

Additional information on 2-(2,6-dioxopiperidin-3-yl)-5-{methyl3-(methylamino)propylamino}-2,3-dihydro-1H-isoindole-1,3-dione

Comprehensive Analysis of 2-(2,6-dioxopiperidin-3-yl)-5-{methyl3-(methylamino)propylamino}-2,3-dihydro-1H-isoindole-1,3-dione (CAS No. 2703764-97-8)

The compound 2-(2,6-dioxopiperidin-3-yl)-5-{methyl3-(methylamino)propylamino}-2,3-dihydro-1H-isoindole-1,3-dione (CAS No. 2703764-97-8) is a highly specialized molecule with significant potential in pharmaceutical research. Its complex structure, featuring a dioxopiperidin moiety and an isoindole-1,3-dione core, makes it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential applications in targeted therapies, given its unique chemical properties and interactions with biological systems.

In recent years, the demand for novel small molecules like 2-(2,6-dioxopiperidin-3-yl)-5-{methyl3-(methylamino)propylamino}-2,3-dihydro-1H-isoindole-1,3-dione has surged, driven by advancements in precision medicine and personalized healthcare. The compound's ability to modulate specific pathways aligns with current trends in cancer research, immunotherapy, and neurodegenerative disease studies. Its CAS No. 2703764-97-8 is frequently searched in academic databases, reflecting its growing relevance in scientific literature.

The synthesis of 2-(2,6-dioxopiperidin-3-yl)-5-{methyl3-(methylamino)propylamino}-2,3-dihydro-1H-isoindole-1,3-dione involves multi-step organic reactions, emphasizing the importance of chirality and stereoselectivity. These characteristics are critical for its bioactivity, as even minor structural changes can significantly alter its pharmacological profile. Researchers often explore its structure-activity relationship (SAR) to optimize efficacy and reduce off-target effects, a key focus in modern drug design.

From a biochemical perspective, this compound exhibits promising interactions with proteasome pathways and protein degradation mechanisms, making it a candidate for studying diseases linked to protein misfolding. Its methylamino propylamino side chain enhances its solubility and bioavailability, addressing common challenges in drug formulation. These attributes are particularly relevant in the context of orphan drugs and rare disease treatments, where molecular specificity is paramount.

As the scientific community continues to investigate CAS No. 2703764-97-8, its potential extends beyond traditional applications. For instance, its role in epigenetic modulation and gene expression regulation is gaining attention, aligning with the rise of epigenetic therapeutics. Additionally, its compatibility with high-throughput screening platforms makes it a valuable tool for identifying new therapeutic targets, a trend increasingly popular in AI-driven drug discovery.

In conclusion, 2-(2,6-dioxopiperidin-3-yl)-5-{methyl3-(methylamino)propylamino}-2,3-dihydro-1H-isoindole-1,3-dione represents a cutting-edge compound with multifaceted applications. Its CAS No. 2703764-97-8 serves as a gateway for researchers exploring innovative treatments for complex diseases. By leveraging its unique chemical properties, scientists are paving the way for breakthroughs in precision medicine and next-generation therapeutics.